Cas no 1646867-35-7 ((R)-3-((1-(Benzyloxy)propan-2-yl)oxy)benzaldehyde)

• Product Name: (R)-3-((1-(Benzyloxy)propan-2-yl)oxy)benzaldehyde
• CAS No: 1646867-35-7
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 4936746
• Update Time: 2025-05-21

(R)-3-((1-(Benzyloxy)propan-2-yl)oxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• (R)-3-((1-(Benzyloxy)propan-2-yl)oxy)benzaldehyde
• (R)-3-((1-(benzyloxy)propan-2-yl)oxy) benzaldehyde

• Inchi： 1S/C17H18O3/c1-14(12-19-13-15-6-3-2-4-7-15)20-17-9-5-8-16(10-17)11-18/h2-11,14H,12-13H2,1H3/t14-/m1/s1
• InChI Key： TZUMMIBSNGKCOH-CQSZACIVSA-N
• SMILES： O(C1C=CC=C(C=O)C=1)[C@H](C)COCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 273
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5

Additional information on (R)-3-((1-(Benzyloxy)propan-2-yl)oxy)benzaldehyde

Recent Advances in the Study of (R)-3-((1-(Benzyloxy)propan-2-yl)oxy)benzaldehyde (CAS: 1646867-35-7)

The compound (R)-3-((1-(Benzyloxy)propan-2-yl)oxy)benzaldehyde (CAS: 1646867-35-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral aldehyde derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and inflammatory diseases. Recent studies have focused on its unique stereochemical properties and potential applications in asymmetric synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility as a building block for the synthesis of selective PDE4 inhibitors. The (R)-enantiomer showed superior binding affinity compared to its (S)-counterpart, with molecular docking studies revealing specific interactions with the PDE4B catalytic domain. This finding suggests potential applications in developing new treatments for chronic obstructive pulmonary disease (COPD) and other inflammatory conditions.

Another significant development comes from recent patent filings (WO2023051234) describing novel synthetic routes for 1646867-35-7 with improved yield and enantiomeric purity. The optimized procedure involves a stereoselective Williamson ether synthesis followed by controlled oxidation, achieving >99% ee and overall yields exceeding 85%. This advancement addresses previous challenges in large-scale production of this valuable intermediate.

Emerging research has also explored the compound's potential in CNS drug discovery. A 2024 study in ACS Chemical Neuroscience reported its incorporation into novel dopamine D3 receptor modulators, showing promising results in animal models of Parkinson's disease. The benzaldehyde moiety appears crucial for maintaining optimal receptor-ligand interactions while allowing for structural modifications to improve blood-brain barrier penetration.

From a safety perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) indicate favorable profiles for both the compound and its derivatives, with no significant genotoxicity observed in standard assays. However, researchers note the need for further metabolic studies to fully understand its biotransformation pathways in mammalian systems.

The pharmaceutical industry has shown growing interest in this compound, with several companies including it in their development pipelines. Current market analysis projects increasing demand for 1646867-35-7, particularly in the Asia-Pacific region where neurological drug development is expanding rapidly. This trend is supported by recent investments in chiral synthesis facilities specializing in such intermediates.

Future research directions include exploring its application in PROTAC (proteolysis targeting chimera) development and investigating its potential as a fragment in covalent inhibitor design. The compound's unique combination of reactivity and stereochemical control makes it particularly valuable for these emerging therapeutic modalities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.